3,6-dichloro-N-(4-methyl-2-nitrophenyl)-1-benzothiophene-2-carboxamide
Overview
Description
3,6-dichloro-N-(4-methyl-2-nitrophenyl)-1-benzothiophene-2-carboxamide, also known as DMNTB, is a chemical compound that has been the subject of scientific research due to its potential for use in various applications.
Mechanism of Action
The mechanism of action of 3,6-dichloro-N-(4-methyl-2-nitrophenyl)-1-benzothiophene-2-carboxamide as a fluorescent probe involves the binding of zinc ions to the compound, which causes a change in its fluorescence properties. As a CK2 inhibitor, 3,6-dichloro-N-(4-methyl-2-nitrophenyl)-1-benzothiophene-2-carboxamide binds to the active site of the enzyme and prevents its activity.
Biochemical and physiological effects:
3,6-dichloro-N-(4-methyl-2-nitrophenyl)-1-benzothiophene-2-carboxamide has been shown to be non-toxic and non-cytotoxic in various cell lines. It has also been shown to selectively inhibit CK2 activity without affecting other protein kinases. In terms of its fluorescent properties, 3,6-dichloro-N-(4-methyl-2-nitrophenyl)-1-benzothiophene-2-carboxamide has been shown to have high sensitivity and selectivity for zinc ions.
Advantages and Limitations for Lab Experiments
One advantage of 3,6-dichloro-N-(4-methyl-2-nitrophenyl)-1-benzothiophene-2-carboxamide as a fluorescent probe is its high sensitivity and selectivity for zinc ions. However, its use as a CK2 inhibitor may be limited by its selectivity for this particular enzyme and its potential for off-target effects.
Future Directions
Future research on 3,6-dichloro-N-(4-methyl-2-nitrophenyl)-1-benzothiophene-2-carboxamide could focus on further investigating its potential as a fluorescent probe for the detection of zinc ions in vivo. It could also explore its potential as a therapeutic agent for diseases that involve CK2 dysregulation, such as cancer. Additionally, further studies could investigate the potential off-target effects of 3,6-dichloro-N-(4-methyl-2-nitrophenyl)-1-benzothiophene-2-carboxamide and how they could be minimized.
Scientific Research Applications
3,6-dichloro-N-(4-methyl-2-nitrophenyl)-1-benzothiophene-2-carboxamide has been studied for its potential use as a fluorescent probe for the detection of intracellular zinc ions. It has also been investigated for its potential as a selective inhibitor of the protein kinase CK2, which is involved in various cellular processes such as cell growth and differentiation.
properties
IUPAC Name |
3,6-dichloro-N-(4-methyl-2-nitrophenyl)-1-benzothiophene-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10Cl2N2O3S/c1-8-2-5-11(12(6-8)20(22)23)19-16(21)15-14(18)10-4-3-9(17)7-13(10)24-15/h2-7H,1H3,(H,19,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVEZZCIHRGXBBB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)C2=C(C3=C(S2)C=C(C=C3)Cl)Cl)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10Cl2N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,6-dichloro-N-(4-methyl-2-nitrophenyl)-1-benzothiophene-2-carboxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N,N-dimethyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-1H-pyrazole-3-carboxamide](/img/structure/B4136698.png)
![ethyl 4-[({1-[(3-chloro-4-methoxyphenyl)sulfonyl]-4-piperidinyl}carbonyl)amino]benzoate](/img/structure/B4136715.png)
![2-[(4-allyl-5-{2-[(3-methoxyphenyl)amino]-2-oxoethyl}-4H-1,2,4-triazol-3-yl)thio]-N-[3-(methylthio)phenyl]acetamide](/img/structure/B4136741.png)
![N-methyl-N'-{3-[4-(2-nitrophenyl)-1-piperazinyl]propyl}urea](/img/structure/B4136763.png)
![4-[2-(benzyloxy)phenyl]-N-(4-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide](/img/structure/B4136782.png)
![N-{3-[(1-adamantylacetyl)amino]-4-chlorophenyl}butanamide](/img/structure/B4136790.png)
![ethyl 4-{[({3-[4-(4-fluorophenyl)-1-piperazinyl]propyl}amino)carbonothioyl]amino}benzoate](/img/structure/B4136798.png)
![N-(tert-butyl)-2-(2-methoxy-4-{[(2-thienylmethyl)amino]methyl}phenoxy)acetamide hydrochloride](/img/structure/B4136805.png)
![2-(1,3-benzodioxol-5-ylmethyl)-7-fluoro-1-(3-nitrophenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione](/img/structure/B4136818.png)